Cas no 2034282-71-6 (N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}ethanediamide)

• Product Name: N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}ethanediamide
• CAS No: 2034282-71-6
• MF: C₁₈H₂₆N₄O₆S
• MW: 426.487243175507
• CID: 5332599
• Update Time: 2025-06-29

N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-N2-((1-(N,N-dimethylsulfamoyl)piperidin-4-yl)methyl)oxalamide
• N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-[[1-(dimethylsulfamoyl)piperidin-4-yl]methyl]oxamide
• N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}ethanediamide

• Inchi： 1S/C18H26N4O6S/c1-21(2)29(25,26)22-7-5-13(6-8-22)12-19-17(23)18(24)20-14-3-4-15-16(11-14)28-10-9-27-15/h3-4,11,13H,5-10,12H2,1-2H3,(H,19,23)(H,20,24)
• InChI Key： BGJQKUVORVUPNC-UHFFFAOYSA-N
• SMILES： S(N(C)C)(N1CCC(CNC(C(NC2C=CC3=C(C=2)OCCO3)=O)=O)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 687
• XLogP3: 0.5
• Topological Polar Surface Area: 126

Additional information on N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}ethanediamide

N'-(2,3-Dihydro-1,4-Benzodioxin-6-Yl)-N-{[1-(Dimethylsulfamoyl)Piperidin-4-Yl]Methyl}Ethanediaamide: A Comprehensive Overview

The compound with CAS No. 2034282-71-6, known as N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}ethanediamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug development and advanced materials. The benzodioxin core of the molecule contributes to its stability and bioavailability, while the piperidine moiety enhances its solubility and pharmacokinetic properties.

Recent studies have highlighted the importance of ethanediamide derivatives in medicinal chemistry. The presence of a dimethylsulfamoyl group in this compound adds a layer of functionality, enabling it to act as a potential inhibitor in enzyme-catalyzed reactions. This makes it a valuable candidate for drug discovery programs targeting diseases such as cancer and neurodegenerative disorders. Researchers have also explored the use of this compound in designing bioconjugates for targeted drug delivery systems.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the benzodioxin ring through oxidative coupling and the subsequent attachment of the piperidine side chain via nucleophilic substitution. The use of environmentally friendly catalysts has been reported in recent research, making the synthesis more sustainable and scalable for industrial applications.

One of the most exciting developments involving this compound is its application in polymer chemistry. The ethanediamide group serves as a versatile linker for constructing high-performance polymers with tailored mechanical and thermal properties. These polymers have shown promise in aerospace applications due to their exceptional strength-to-weight ratio and resistance to high temperatures.

In terms of biological activity, this compound has demonstrated moderate inhibitory effects on several key enzymes involved in inflammatory pathways. Preclinical studies suggest that it could be developed into a therapeutic agent for chronic inflammatory diseases such as arthritis and inflammatory bowel disease. However, further research is needed to optimize its bioavailability and reduce potential side effects.

The integration of dimethylsulfamoyl groups into complex molecular frameworks has opened new avenues for exploring sulfur-based chemistries. This compound serves as a model for designing molecules with enhanced sulfur-mediated interactions, which are crucial for many biological processes. Its structure also provides insights into the design of novel antibiotics that can combat drug-resistant bacterial strains.

From an environmental standpoint, researchers have investigated the biodegradability of this compound under various conditions. Initial findings indicate that it undergoes slow degradation under aerobic conditions, raising concerns about its long-term environmental impact. Efforts are underway to modify its structure to improve biodegradability without compromising its functional properties.

In conclusion, N'-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-{[1-(dimethylsulfamoyl)piperidin-4-yl]methyl}ethanediamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique combination of structural features makes it a valuable tool for advancing both medicinal chemistry and materials science. As research continues to uncover new aspects of its properties and applications, this compound is poised to play an increasingly important role in future innovations.